Cas no 79996-93-3 (4-(hydroxymethyl)-2-naphthalenecarbonitrile)

4-(hydroxymethyl)-2-naphthalenecarbonitrile structure
79996-93-3 structure
Product Name:4-(hydroxymethyl)-2-naphthalenecarbonitrile
CAS No:79996-93-3
MF:C12H9NO
MW:183.205962896347
CID:2143113
PubChem ID:12749166
Update Time:2025-04-21

4-(hydroxymethyl)-2-naphthalenecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(hydroxymethyl)-2-naphthalenecarbonitrile
    • 4-(hydroxymethyl)naphthalene-2-carbonitrile
    • 79996-93-3
    • SCHEMBL2769773
    • 3-Cyano-1-hydroxymethyl naphthalene
    • QYYNJONAFQOCJS-UHFFFAOYSA-N
    • DTXSID10508840
    • DB-294831
    • Inchi: 1S/C12H9NO/c13-7-9-5-10-3-1-2-4-12(10)11(6-9)8-14/h1-6,14H,8H2
    • InChI Key: QYYNJONAFQOCJS-UHFFFAOYSA-N
    • SMILES: OCC1C=C(C#N)C=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 183.068413911Da
  • Monoisotopic Mass: 183.068413911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 44Ų

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